Cas no 2097940-29-7 ((2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide)

• Product Name: (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide
• CAS No: 2097940-29-7
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• CID: 5324388
• Update Time: 2025-07-16

(2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-1-tosylpiperidine-3-carboxamide
• N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide
• (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide

• Inchi： 1S/C18H25N3O4S/c1-14-7-9-16(10-8-14)26(24,25)21-12-4-5-15(13-21)18(23)20-11-3-6-17(22)19-2/h3,6-10,15H,4-5,11-13H2,1-2H3,(H,19,22)(H,20,23)/b6-3+
• InChI Key： JFXQATCGRVTFEW-ZZXKWVIFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC(C(NC/C=C/C(NC)=O)=O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 619
• XLogP3: 0.8
• Topological Polar Surface Area: 104

Additional information on (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide

Introduction to (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide and Its Significance in Modern Chemical Biology

(2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide, with the CAS number 2097940-29-7, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, featuring a but-2-enamide backbone and a complex piperidine ring system, suggests a multifaceted interaction with biological targets, which is further enhanced by the presence of a 4-methylbenzenesulfonyl moiety.

The< strong>1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido substituent is particularly noteworthy, as it introduces both hydrophobic and hydrophilic interactions, which can be crucial for binding to specific protein targets. This design allows the compound to navigate the complex landscape of biological systems with high specificity. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy, facilitating the development of more effective drug candidates.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide are essential for identifying new therapeutic agents. The< strong>but-2-enamide moiety, in particular, has been shown to be a versatile pharmacophore in various drug classes, including protease inhibitors and anti-inflammatory agents. Its ability to adopt multiple conformations makes it an attractive scaffold for designing molecules that can interact with biological targets in multiple ways.

The incorporation of the< strong>4-methylbenzenesulfonyl group into the molecule enhances its binding affinity by introducing additional hydrogen bonding opportunities and steric interactions. This modification has been strategically employed in the development of kinase inhibitors, where precise spatial orientation is critical for inhibitory activity. The< strong>1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido group further contributes to this by providing a rigid framework that maintains the correct orientation relative to the< strong>but-2-enamide core.

Recent studies have highlighted the importance of understanding the three-dimensional structure of such compounds to optimize their biological activity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the conformational preferences of (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide. These studies have revealed that the molecule adopts a specific orientation in solution, which is consistent with its predicted binding modes to biological targets.

The< strong>N-methyl group at the amide position is another critical feature of this compound. It not only influences the overall charge distribution but also affects the solubility and metabolic stability of the molecule. These properties are essential for determining its suitability as a drug candidate, as they can impact both pharmacokinetic and pharmacodynamic profiles. The combination of these structural elements makes (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide a promising candidate for further exploration in medicinal chemistry.

In conclusion, (2E)-N-methyl-4-{1-(4-methylbenzenesulfonyl)piperidin-3-ylformamido}but-2-enamide represents an innovative compound with significant potential in chemical biology and pharmaceutical research. Its complex structure, featuring multiple pharmacophoric elements, positions it as a valuable scaffold for developing new therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing some of the most challenging medical conditions.